Cas no 1551657-39-6 (6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one)

6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one is a heterocyclic compound featuring a triazine core substituted with an amino group and a 3-furanyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both electron-donating (amino) and electron-withdrawing (triazinone) groups enhances its versatility as a building block for further derivatization. Its furanyl substituent may contribute to improved solubility and binding affinity in biological systems. The compound’s well-defined molecular architecture makes it suitable for use in medicinal chemistry research, particularly in the development of kinase inhibitors or antimicrobial agents. It is typically handled under controlled conditions due to its potential sensitivity.

6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one structure

1551657-39-6 structure

Product name:6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one

CAS No:1551657-39-6

MF:C₇H₆N₄O₂

MW:178.14814043045

CID:5263026

6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one
- Inchi： 1S/C7H6N4O2/c8-6-9-5(10-7(12)11-6)4-1-2-13-3-4/h1-3H,(H3,8,9,10,11,12)
- InChI Key： GFEKNENRVPUIDD-UHFFFAOYSA-N
- SMILES： N1C(N)=NC(C2C=COC=2)=NC1=O

Experimental Properties

Density: 1.73±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 320.7±34.0 °C(Predicted)
pka: 6.67±0.70(Predicted)

6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-647076-2.5g	4-AMINO-6-(FURAN-3-YL)-2,5-DIHYDRO-1,3,5-TRIAZIN-2-ONE	1551657-39-6	2.5g	$2724.0	2023-03-04
Enamine	EN300-647076-10.0g	4-AMINO-6-(FURAN-3-YL)-2,5-DIHYDRO-1,3,5-TRIAZIN-2-ONE	1551657-39-6	10.0g	$4337.0	2023-03-04
Enamine	EN300-647076-5.0g	4-AMINO-6-(FURAN-3-YL)-2,5-DIHYDRO-1,3,5-TRIAZIN-2-ONE	1551657-39-6	5.0g	$3450.0	2023-03-04
Enamine	EN300-647076-1.0g	4-AMINO-6-(FURAN-3-YL)-2,5-DIHYDRO-1,3,5-TRIAZIN-2-ONE	1551657-39-6	1.0g	$1315.0	2023-03-04

6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one Related Literature

1. Capping agent replacement induced self-organization of ultrathin nanowires: a new and general approach for fabricating noble metal nanoporous films with small ligament sizes†

Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
2. Can a Programmable Phase Plate Serve as an Aberration Corrector in the Transmission Electron Microscope (TEM)?

FranciscoVegaIbáñez,ArmandBéché,JohanVerbeeck
3. Bi- and poly(carbyne) functionalised polycyclic aromatics†

Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
4. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†

Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
5. C60@lysozyme: a new photosensitizing agent for photodynamic therapy†

A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones

Additional information on 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one

Research Briefing on 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one (CAS: 1551657-39-6): Recent Advances and Applications

The compound 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one (CAS: 1551657-39-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential anticancer and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one exhibit selective inhibition of kinase pathways involved in tumor proliferation, suggesting its utility in targeted cancer therapies.

In addition to its anticancer potential, research has explored the compound's antimicrobial efficacy. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one resulted in derivatives with potent activity against drug-resistant bacterial strains, including MRSA. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for new antibiotic development.

The synthesis and optimization of 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one have also been a focus of recent research. Advanced computational modeling and high-throughput screening techniques have been employed to improve yield and purity, as detailed in a 2023 ACS Omega article. These advancements are critical for scaling up production for preclinical and clinical studies.

Looking ahead, the versatility of 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one positions it as a valuable scaffold for further drug discovery efforts. Ongoing research is investigating its potential in neurodegenerative diseases and inflammatory conditions, with preliminary data indicating promising neuroprotective and anti-inflammatory effects. Future studies will likely explore its pharmacokinetics and toxicity profiles to advance its therapeutic applications.

In conclusion, 6-Amino-4-(3-furanyl)-1,3,5-triazin-2(1H)-one (CAS: 1551657-39-6) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic adaptability make it a focal point for innovative drug development, warranting continued investigation and investment.